Cas no 161265-32-3 (3-(2-Carboxyethyl)benzoic acid)

3-(2-Carboxyethyl)benzoic acid is a dicarboxylic acid derivative featuring both aromatic and aliphatic carboxyl groups, making it a versatile intermediate in organic synthesis. Its bifunctional structure enables applications in polymer chemistry, particularly as a monomer for producing polyesters and polyamides with tailored properties. The compound's dual reactivity allows for selective modifications, facilitating the development of specialty chemicals and pharmaceutical intermediates. Its stability under standard conditions and compatibility with common solvents enhance its utility in laboratory and industrial settings. The presence of two carboxyl groups also provides opportunities for further functionalization, supporting its use in crosslinking reactions and coordination chemistry.
3-(2-Carboxyethyl)benzoic acid structure
161265-32-3 structure
Product Name:3-(2-Carboxyethyl)benzoic acid
CAS No:161265-32-3
MF:C10H10O4
MW:194.184003353119
MDL:MFCD20639508
CID:2092211
Update Time:2025-06-12

3-(2-Carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Carboxyethyl)benzoic acid
    • MDL: MFCD20639508
    • Inchi: 1S/C10H10O4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-3,6H,4-5H2,(H,11,12)(H,13,14)
    • InChI Key: XUOCLOJWCPUKCS-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

3-(2-Carboxyethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019064481-1g
3-(2-Carboxyethyl)benzoic acid
161265-32-3 97%
1g
376.68 USD 2021-06-17
TRC
C183788-10mg
3-(2-Carboxyethyl)benzoic Acid
161265-32-3
10mg
$ 50.00 2022-06-06
TRC
C183788-50mg
3-(2-Carboxyethyl)benzoic Acid
161265-32-3
50mg
$ 210.00 2022-06-06
TRC
C183788-100mg
3-(2-Carboxyethyl)benzoic Acid
161265-32-3
100mg
$ 320.00 2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02525-5g
3-(2-carboxyethyl)benzoic acid
161265-32-3 96%
5g
$1175 2023-09-07
eNovation Chemicals LLC
D526864-1g
3-(2-Carboxyethyl)benzoic Acid
161265-32-3 95%
1g
$345 2023-09-01
Chemenu
CM122452-1g
3-(2-carboxyethyl)benzoic acid
161265-32-3 97%
1g
$320 2023-01-09
1PlusChem
1P001SQW-250mg
Benzenepropanoic acid, 3-carboxy-
161265-32-3 96%
250mg
$291.00 2024-06-20
1PlusChem
1P001SQW-1g
Benzenepropanoic acid, 3-carboxy-
161265-32-3 96%
1g
$696.00 2024-06-20
Aaron
AR001SZ8-100mg
Benzenepropanoic acid, 3-carboxy-
161265-32-3 98%
100mg
$7.00 2025-02-11

Additional information on 3-(2-Carboxyethyl)benzoic acid

Recent Advances in the Study of 3-(2-Carboxyethyl)benzoic acid (CAS: 161265-32-3) in Chemical Biology and Pharmaceutical Research

3-(2-Carboxyethyl)benzoic acid (CAS: 161265-32-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its carboxylic acid functional groups, has been explored for its role in drug synthesis, enzyme inhibition, and as a building block for more complex molecules. Recent studies have highlighted its versatility and efficacy in various biochemical pathways, making it a subject of intense scientific scrutiny.

One of the key areas of research involving 3-(2-Carboxyethyl)benzoic acid is its application in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The study revealed that derivatives of this compound exhibited enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition, thereby reducing the risk of gastrointestinal side effects commonly associated with traditional NSAIDs. This finding underscores the compound's potential in designing safer anti-inflammatory medications.

In addition to its pharmaceutical applications, 3-(2-Carboxyethyl)benzoic acid has been investigated for its role in enzyme inhibition. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 identified this compound as a potent inhibitor of certain metalloproteinases, which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The study utilized molecular docking simulations and kinetic assays to elucidate the binding mechanisms and inhibitory effects of the compound, providing valuable insights for future drug development efforts.

Another notable advancement is the use of 3-(2-Carboxyethyl)benzoic acid in the field of chemical biology. A recent study in ACS Chemical Biology explored its incorporation into peptide-based probes for studying protein-protein interactions. The carboxylic acid moieties of the compound facilitated the conjugation with amino groups, enabling the creation of stable and reactive probes. This approach has opened new avenues for investigating cellular signaling pathways and identifying potential therapeutic targets.

Despite these promising developments, challenges remain in the optimization of 3-(2-Carboxyethyl)benzoic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the compound's structural flexibility and functional diversity make it a valuable candidate for continued exploration. Future studies are expected to focus on refining its pharmacological properties and expanding its therapeutic potential.

In conclusion, 3-(2-Carboxyethyl)benzoic acid (CAS: 161265-32-3) represents a versatile and promising compound in the realms of chemical biology and pharmaceutical research. Its applications in drug synthesis, enzyme inhibition, and chemical probes highlight its broad utility. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics and biochemical tools.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司